Cas no 1340968-02-6 (2-Benzyl-1-oxo-1,2-dihydroisoquinoline-4-carboxylic acid)

• Product Name: 2-Benzyl-1-oxo-1,2-dihydroisoquinoline-4-carboxylic acid
• CAS No: 1340968-02-6
• MF: C₁₇H₁₃NO₃
• MW: 279.290024518967
• MDL: MFCD20535511
• CID: 4695560
• PubChem ID: 53015041
• Update Time: 2025-06-07

2-Benzyl-1-oxo-1,2-dihydroisoquinoline-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-benzyl-1-oxo-1,2-dihydroisoquinoline-4-carboxylic acid
• STL472221
• 2-benzyl-1-oxo-1,2-dihydro-4-isoquinolinecarboxylic acid
• 4-isoquinolinecarboxylic acid, 1,2-dihydro-1-oxo-2-(phenylmethyl)-
• 2-Benzyl-1-oxo-1,2-dihydroisoquinoline-4-carboxylic acid

• MDL： MFCD20535511
• Inchi： 1S/C17H13NO3/c19-16-14-9-5-4-8-13(14)15(17(20)21)11-18(16)10-12-6-2-1-3-7-12/h1-9,11H,10H2,(H,20,21)
• InChI Key： HMTPTWLRTMXPSS-UHFFFAOYSA-N
• SMILES： O=C1C2C=CC=CC=2C(C(=O)O)=CN1CC1C=CC=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 451
• Topological Polar Surface Area: 57.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoquinolines and derivatives Isoquinolones and derivatives

Additional information on 2-Benzyl-1-oxo-1,2-dihydroisoquinoline-4-carboxylic acid

Introduction to 2-Benzyl-1-oxo-1,2-dihydroisoquinoline-4-carboxylic acid (CAS No. 1340968-02-6)

2-Benzyl-1-oxo-1,2-dihydroisoquinoline-4-carboxylic acid (CAS No. 1340968-02-6) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of isoquinoline derivatives, which are known for their diverse biological activities and potential therapeutic applications. The structure of 2-Benzyl-1-oxo-1,2-dihydroisoquinoline-4-carboxylic acid includes a benzyl group attached to the isoquinoline ring, along with a carboxylic acid functional group, making it a versatile molecule for various chemical and biological studies.

The isoquinoline scaffold is a privileged structure in medicinal chemistry due to its ability to interact with multiple biological targets. 2-Benzyl-1-oxo-1,2-dihydroisoquinoline-4-carboxylic acid has been extensively studied for its potential as a lead compound in the development of new drugs. Recent research has highlighted its anti-inflammatory, antioxidant, and anti-cancer properties, making it a promising candidate for further investigation.

In terms of its chemical synthesis, 2-Benzyl-1-oxo-1,2-dihydroisoquinoline-4-carboxylic acid can be prepared through various methods. One common approach involves the condensation of benzylamine with an appropriate ketone or aldehyde, followed by cyclization and oxidation steps. The specific synthetic route can vary depending on the desired purity and yield of the final product. Advanced techniques such as microwave-assisted synthesis and catalytic methods have also been explored to optimize the production process.

The biological activity of 2-Benzyl-1-oxo-1,2-dihydroisoquinoline-4-carboxylic acid has been evaluated in several in vitro and in vivo studies. Research has shown that this compound exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. Additionally, it has demonstrated antioxidant properties by scavenging free radicals and reducing oxidative stress in cellular models. These findings suggest that 2-Benzyl-1-oxo-1,2-dihydroisoquinoline-4-carboxylic acid could be a valuable therapeutic agent for treating inflammatory diseases and conditions associated with oxidative stress.

In the context of cancer research, 2-Benzyl-1-oxo-1,2-dihydroisoquinoline-4-carboxylic acid has shown promise as an anti-cancer agent. Studies have reported its ability to induce apoptosis in cancer cells by modulating key signaling pathways such as p53 and Bcl-2. Furthermore, it has been found to inhibit cell proliferation and migration in various cancer cell lines, including breast cancer and colon cancer cells. These results indicate that this compound may have potential as a novel chemotherapeutic agent or as a lead molecule for further drug development.

The pharmacokinetic properties of 2-Benzyl-1-oxo-1,2-dihydroisoquinoline-4-carboxylic acid have also been investigated to assess its suitability for clinical applications. Preclinical studies have demonstrated that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It shows good oral bioavailability and stability in physiological conditions, which are essential characteristics for a drug candidate.

To further enhance its therapeutic potential, researchers are exploring various strategies to improve the pharmacological properties of 2-Benzyl-1-oxo-1,2-dihydroisoquinoline-4-carboxylic acid. These include structural modifications to enhance potency and selectivity, as well as the development of prodrugs to improve delivery and reduce side effects. Additionally, combination therapies involving this compound with other drugs are being studied to achieve synergistic effects and overcome drug resistance.

In conclusion, 2-Benzyl-1-oxo-1,2-dihydroisoquinoline-4-carboxylic acid (CAS No. 1340968-02-6) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its diverse biological activities and favorable pharmacokinetic properties make it an attractive candidate for further development as a therapeutic agent. Ongoing research continues to uncover new insights into its mechanisms of action and potential applications in treating various diseases.